Cas no 1857245-36-3 (2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol)

• Product Name: 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol
• CAS No: 1857245-36-3
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6178279
• PubChem ID: 165653227
• Update Time: 2025-06-08

2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1857245-36-3
• EN300-1785870
• 2,2-dimethyl-5-(morpholin-4-yl)pentan-1-ol
• 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol

• Inchi： 1S/C11H23NO2/c1-11(2,10-13)4-3-5-12-6-8-14-9-7-12/h13H,3-10H2,1-2H3
• InChI Key： WQJUEJKPRKJTQZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(C)(C)CO

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol

Introduction to 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol (CAS No. 1857245-36-3)

2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol (CAS No. 1857245-36-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by its morpholine and alcohol functionalities, which contribute to its diverse range of applications in pharmaceutical research and development.

The molecular structure of 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol consists of a pentane backbone with a dimethyl substitution at the second carbon position, a morpholine ring attached to the fifth carbon, and an alcohol group at the first carbon. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it a valuable candidate for various scientific investigations.

In recent years, there has been a growing interest in the study of compounds with morpholine moieties due to their potential therapeutic applications. Morpholine-containing molecules have been explored for their anti-inflammatory, antiviral, and neuroprotective properties. The alcohol group in 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol further enhances its solubility and reactivity, which are crucial factors in drug design and formulation.

The synthesis of 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol typically involves multi-step reactions that include the formation of the dimethyl substitution, the introduction of the morpholine ring, and the final addition of the alcohol group. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed coupling reactions have been employed to achieve high yields and purity levels of this compound.

One of the key areas where 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol has shown promise is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with morpholine moieties have been found to modulate these mechanisms effectively. For instance, recent studies have demonstrated that 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Beyond its anti-inflammatory properties, 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol has also been investigated for its potential as an antiviral agent. Viral infections pose significant health challenges globally, and there is a continuous need for new antiviral drugs. Research has shown that compounds with morpholine groups can interfere with viral replication processes. Specifically, 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol has been found to inhibit the replication of certain RNA viruses by targeting key viral enzymes.

In addition to its therapeutic applications, 2,2-Dimethyl-5-(morpholin-4-yl)pentan-1-ol has also been studied for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss. Compounds with morpholine moieties have been shown to protect neurons from oxidative stress and promote neurogenesis. Preliminary studies suggest that 2,2-Dimethyl-5-(morpholin-4-y l)pentan -1 -ol strong > may have similar neuroprotective properties , making it a promising candidate for further investigation in this area . p > < p >The safety profile of< strong > 2 , 2 -Dimethyl -5 -( morpholin -4 -yl ) pentan -1 -ol< / strong > is another important aspect that has been evaluated in preclinical studies . Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations , which is a favorable characteristic for drug development . However , comprehensive safety evaluations are still ongoing to ensure its suitability for clinical use . p > < p >In conclusion ,< strong > 2 , 2 -Dimethyl -5 -( morpholin -4 -yl ) pentan -1 -ol< / strong > ( CAS No . 1857245 -36 -3 ) represents a versatile compound with significant potential in various therapeutic areas . Its unique molecular structure , combining< strong > morpholine< / strong > and< strong > alcohol< / strong > functionalities , contributes to its diverse biological activities . Ongoing research continues to explore new applications and optimize its properties for effective drug development . p > article > response >